![molecular formula C18H14ClN3O2 B5404504 2-chloro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide](/img/structure/B5404504.png)
2-chloro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-chloro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide is a chemical compound with a molecular formula C19H15ClN2O2. It is a potent inhibitor of the protein kinase B-Raf, which is involved in the regulation of cell growth and differentiation. The compound has been studied extensively for its potential use in cancer therapy.
Mechanism of Action
The mechanism of action of 2-chloro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide involves the inhibition of the protein kinase B-Raf. This enzyme is involved in the regulation of cell growth and differentiation, and its overexpression has been implicated in the development of various types of cancer. By inhibiting B-Raf, 2-chloro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide have been extensively studied. The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, while having little or no effect on normal cells. It has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in the metastasis of cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-chloro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide for lab experiments is its potent inhibitory activity against B-Raf. This makes it a useful tool for studying the role of B-Raf in cancer development and progression. However, one limitation of the compound is its relatively low solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.
Future Directions
There are several future directions for research on 2-chloro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide. One area of interest is the development of more potent and selective inhibitors of B-Raf, which could have greater efficacy and fewer side effects. Another area of interest is the investigation of the compound's potential use in combination with other cancer drugs, which could enhance their efficacy and reduce the development of drug resistance. Finally, further studies are needed to better understand the biochemical and physiological effects of 2-chloro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide, in order to identify new targets for cancer therapy.
Synthesis Methods
The synthesis of 2-chloro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide involves the reaction of 2-chloro-5-nitrobenzoic acid with 6-methyl-3-pyridazinecarboxylic acid in the presence of a dehydrating agent such as thionyl chloride. The resulting intermediate is then reacted with 4-aminophenol to yield the final product.
Scientific Research Applications
2-chloro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide has been extensively studied for its potential use in cancer therapy. It has been shown to inhibit the growth of a wide range of cancer cells, including melanoma, breast cancer, and lung cancer cells. The compound has also been studied for its potential use in combination with other cancer drugs to enhance their efficacy.
properties
IUPAC Name |
2-chloro-N-[4-(6-methylpyridazin-3-yl)oxyphenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClN3O2/c1-12-6-11-17(22-21-12)24-14-9-7-13(8-10-14)20-18(23)15-4-2-3-5-16(15)19/h2-11H,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBYDRCRMMBWYDR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)OC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.